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Methoxyphenoxy)methyl]oxirane

Cat. No.: B1355549 Get Quote

Technical Guide: (2S)-2-[(2-
Methoxyphenoxy)methyl]oxirane
For Researchers, Scientists, and Drug Development Professionals

Introduction
(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane, also known as Guaiacol Glycidyl Ether, is a

chiral epoxide that serves as a critical intermediate in the synthesis of various pharmaceutical

compounds. Its primary application lies in being a key starting material for the manufacturing of

Ranolazine, a drug used to treat chronic angina.[1][2] This document provides a

comprehensive overview of its chemical properties, a representative synthesis protocol, and an

analytical method for its quantification.

Chemical and Physical Properties
(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane is an organic compound that can appear as an

off-white solid or a colorless to pale yellow liquid.[3] The key quantitative data for this

compound are summarized in the table below.
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Property Value References

Molecular Formula C₁₀H₁₂O₃ [2][3][4]

Molecular Weight 180.20 g/mol [2][4]

Exact Mass 180.078644241 Da

IUPAC Name

(2S)-2-[(2-

methoxyphenoxy)methyl]oxiran

e

CAS Number
61248-99-5 ((S)-enantiomer),

2210-74-4 (racemate)
[4]

Appearance
Off-white solid or colorless to

pale yellow liquid
[3]

Experimental Protocols
Synthesis of 2-[(2-Methoxyphenoxy)methyl]oxirane
(Representative Protocol)
The synthesis of 2-[(2-Methoxyphenoxy)methyl]oxirane is typically achieved through the

reaction of 2-methoxyphenol (guaiacol) with epichlorohydrin in the presence of a base. This

process involves a Williamson ether synthesis followed by an intramolecular cyclization to form

the oxirane ring.

Materials:

2-methoxyphenol

Epichlorohydrin

Sodium hydroxide (or a similar base)

Aqueous media

Procedure:
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Dissolve 2-methoxyphenol in an aqueous alkaline solution, typically containing sodium

hydroxide.

Add epichlorohydrin to the reaction mixture.

Heat the mixture to a moderate temperature, generally between 50-80°C.

Maintain the reaction conditions until the formation of the glycidyl ether is complete.

Upon completion, cool the mixture and perform a work-up procedure, which may include

extraction with an organic solvent, washing with water and brine, and drying over a suitable

drying agent like magnesium sulfate.

Finally, purify the product, for instance, by vacuum distillation or chromatography, to obtain 2-

[(2-Methoxyphenoxy)methyl]oxirane.

Quantification by Ultra-Performance Liquid
Chromatography (UPLC)
A rapid and sensitive reverse-phase UPLC method has been developed for the quantification of

2-((2-methoxy phenoxy) methyl) oxirane and its process-related impurities.[3]

Instrumentation and Conditions:

Chromatograph: Ultra-Performance Liquid Chromatography (UPLC) system

Column: Reversed-phase RP-18 column

Mobile Phase A: Water[3]

Mobile Phase B: Acetonitrile and Water mixture (70:30 v/v)[3]

Elution: Gradient elution[3]

Flow Rate: 0.3 mL/min[3]

Detection: UV at 223 nm[3]
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Procedure:

Prepare standard solutions of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane of known

concentrations.

Prepare the sample solution by dissolving the test substance in a suitable solvent.

Inject the standard and sample solutions into the UPLC system.

Monitor the separation of the compound and its impurities at 223 nm.

Quantify the amount of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane in the sample by

comparing its peak area with the peak areas of the standard solutions. This method has

been validated according to ICH guidelines and is suitable for quality control and reaction

monitoring.[3]

Workflow and Logical Relationships
The following diagrams illustrate the general synthesis pathway and the analytical workflow for

(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane.
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Caption: General synthesis pathway for (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane.
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Caption: Workflow for the quantification of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane by

UPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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